4-Amino-3-(4,4-dimethyl-cyclohex-1-enyl)-benzonitrile

• Molecular Formula: C15H18N2
• Molecular Weight: 226.32 g/mol
• IUPAC Name: 4-amino-3-(4,4-dimethylcyclohexen-1-yl)benzonitrile
• InChI: InChI=1S/C15H18N2/c1-15(2)7-5-12(6-8-15)13-9-11(10-16)3-4-14(13)17/h3-5,9H,6-8,17H2,1-2H3
• InChI Key: JSDQZUNVHYITTP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=CC1)C2=C(C=CC(=C2)C#N)N)C

Description

4-Amino-3-(4,4-dimethyl-cyclohex-1-enyl)-benzonitrile is a useful research compound. Its molecular formula is C15H18N2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from 4-amino-3-bromo-benzonitrile (as prepared in the previous step, 1.0 g, 5.0 mmol), 4,4-dimethylcyclohexen-1-yl boronic acid (938 mg, 6.07 mmol), Pd(PPh3)4 (585 mg, 0.506 mmol) and 2M Na2CO3 (20.2 mL, 40.5 mmol) according to the procedure in Example 44, step (b) (284 mg, 25%). Mass spectrum (ESI, m/z): Calcd. for C15H18N2, 227.1, found 227.3.